Cas no 188109-89-9 ((2S,4S)-1-tert-butoxycarbonyl-4-methylsulfanyl-pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-1-tert-butoxycarbonyl-4-methylsulfanyl-pyrrolidine-2-carboxylic acid
• CAS No: 188109-89-9
• MF: C₁₁H₁₉NO₄S
• MW: 261.337862253189
• CID: 4626464
• PubChem ID: 69673462
• Update Time: 2025-11-02

(2S,4S)-1-tert-butoxycarbonyl-4-methylsulfanyl-pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-tert-butoxycarbonyl-4-methylsulfanyl-pyrrolidine-2-carboxylic acid
• (2S,4S)-1-(tert-butoxycarbonyl)-4-(methylthio)pyrrolidine-2-carboxylic acid
• PB38804
• P13698
• Boc-cis-4-methylthio-Pro-OH
• CS-0057700
• SCHEMBL6122243
• (2S,4S)-1-[(tert-Butoxy)carbonyl]-4-(methylsulfanyl)pyrrolidine-2-carboxylic acid
• 188109-89-9
• (2S,4S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-methylsulfanylpyrrolidine-2-carboxylic acid
• (4S)-1-Boc-4-methylthiol-L-proline
• MFCD23106230

• Inchi： 1S/C11H19NO4S/c1-11(2,3)16-10(15)12-6-7(17-4)5-8(12)9(13)14/h7-8H,5-6H2,1-4H3,(H,13,14)/t7-,8-/m0/s1
• InChI Key： ZCHCMXYJFNBXJJ-YUMQZZPRSA-N
• SMILES： S(C)[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 261.10347926g/mol
• Monoisotopic Mass: 261.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4S)-1-tert-butoxycarbonyl-4-methylsulfanyl-pyrrolidine-2-carboxylic acid

Comprehensive Guide to (2S,4S)-1-tert-butoxycarbonyl-4-methylsulfanyl-pyrrolidine-2-carboxylic acid (CAS No. 188109-89-9)

(2S,4S)-1-tert-butoxycarbonyl-4-methylsulfanyl-pyrrolidine-2-carboxylic acid (CAS No. 188109-89-9) is a chiral pyrrolidine derivative widely used in pharmaceutical research and organic synthesis. This compound is particularly valuable due to its stereospecificity and functional groups, which make it a versatile building block for drug development. The tert-butoxycarbonyl (Boc) protecting group enhances its stability, while the methylsulfanyl moiety offers unique reactivity for further modifications.

Researchers and chemists frequently search for Boc-protected pyrrolidine derivatives due to their applications in peptide synthesis and medicinal chemistry. The chiral center at the 2S and 4S positions ensures high enantioselectivity, making this compound ideal for asymmetric synthesis. Recent trends in AI-driven drug discovery have increased demand for such intermediates, as they are often used in the design of protease inhibitors and other bioactive molecules.

The physicochemical properties of (2S,4S)-1-tert-butoxycarbonyl-4-methylsulfanyl-pyrrolidine-2-carboxylic acid include moderate solubility in organic solvents like dichloromethane and dimethylformamide. Its molecular weight and melting point are critical parameters for purification and handling. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity and stereochemical integrity.

In the pharmaceutical industry, this compound is often utilized as a precursor for peptidomimetics and small-molecule drugs. Its structural features align with the growing interest in targeted therapies and personalized medicine. Additionally, the rise of green chemistry has prompted investigations into more sustainable synthesis routes for such intermediates, reducing environmental impact.

Market dynamics for (2S,4S)-1-tert-butoxycarbonyl-4-methylsulfanyl-pyrrolidine-2-carboxylic acid reflect its niche but expanding role in drug development. Suppliers and manufacturers are increasingly focusing on high-purity batches to meet the stringent requirements of regulatory agencies. The compound’s CAS No. 188109-89-9 serves as a unique identifier in procurement databases, ensuring accurate sourcing for research and production needs.

For synthetic chemists, the functional group compatibility of this compound is a key advantage. The carboxylic acid moiety allows for amide bond formation, while the methylsulfanyl group can be oxidized or alkylated for further derivatization. These features make it a popular choice for constructing complex molecular architectures in fragment-based drug design.

Recent publications highlight the use of (2S,4S)-1-tert-butoxycarbonyl-4-methylsulfanyl-pyrrolidine-2-carboxylic acid in the synthesis of anticancer agents and antiviral compounds. Its role in structure-activity relationship (SAR) studies underscores its importance in modern medicinal chemistry. As the demand for novel therapeutics grows, this compound is poised to remain a valuable tool for researchers.

Storage and handling recommendations for CAS No. 188109-89-9 include keeping the material in a cool, dry place under inert atmosphere to prevent degradation. Proper laboratory safety protocols should always be followed, including the use of personal protective equipment (PPE) when handling this chemical.

In summary, (2S,4S)-1-tert-butoxycarbonyl-4-methylsulfanyl-pyrrolidine-2-carboxylic acid is a critical intermediate in pharmaceutical and organic synthesis. Its unique stereochemistry and functional groups enable diverse applications, from drug discovery to material science. With the ongoing advancements in AI-assisted molecular design and sustainable chemistry, this compound will continue to play a pivotal role in scientific innovation.